Cas no 2229169-35-9 (2-(aminomethyl)-3,3-difluoro-2-methylbutan-1-ol)

• Product Name: 2-(aminomethyl)-3,3-difluoro-2-methylbutan-1-ol
• CAS No: 2229169-35-9
• MF: C₆H₁₃F₂NO
• MW: 153.170328855515
• CID: 6212865
• PubChem ID: 165631801
• Update Time: 2025-06-12

2-(aminomethyl)-3,3-difluoro-2-methylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)-3,3-difluoro-2-methylbutan-1-ol
• 2229169-35-9
• EN300-1944267

• Inchi： 1S/C6H13F2NO/c1-5(3-9,4-10)6(2,7)8/h10H,3-4,9H2,1-2H3
• InChI Key： UNURHWIGSAAIMW-UHFFFAOYSA-N
• SMILES： FC(C)(C(C)(CO)CN)F

Computed Properties

• Exact Mass: 153.09652036g/mol
• Monoisotopic Mass: 153.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(aminomethyl)-3,3-difluoro-2-methylbutan-1-ol

Introduction to 2-(Aminomethyl)-3,3-Difluoro-2-Methylbutan-1-ol (CAS No. 2229169-35-9)

2-(Aminomethyl)-3,3-difluoro-2-methylbutan-1-ol (CAS No. 2229169-35-9) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical research and development. This compound is characterized by its difluoro substitution and a primary alcohol group, which contribute to its distinct properties and reactivity.

The chemical structure of 2-(aminomethyl)-3,3-difluoro-2-methylbutan-1-ol consists of a four-carbon backbone with a methyl group at the second position, two fluorine atoms at the third position, and an amino group attached to the methyl group. The presence of the primary alcohol group at the first carbon position further enhances its reactivity and solubility in polar solvents. These structural features make it a valuable intermediate in the synthesis of more complex molecules, particularly those with biological activity.

Recent studies have explored the potential of 2-(aminomethyl)-3,3-difluoro-2-methylbutan-1-ol as a building block in the development of novel pharmaceuticals. One notable application is in the synthesis of fluorinated analogs of existing drugs, which can exhibit improved pharmacokinetic properties such as enhanced metabolic stability and reduced toxicity. For example, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound showed promising activity against certain bacterial strains, making them potential candidates for new antibiotics.

In addition to its use in drug discovery, 2-(aminomethyl)-3,3-difluoro-2-methylbutan-1-ol has also been investigated for its role in chemical biology research. Its unique combination of functional groups allows it to participate in a variety of chemical reactions, including nucleophilic substitution and condensation reactions. This versatility makes it an attractive candidate for the synthesis of complex organic molecules with potential therapeutic applications.

The synthesis of 2-(aminomethyl)-3,3-difluoro-2-methylbutan-1-ol typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 3,3-difluorobutanal with an appropriate amine followed by reduction to form the alcohol. Advances in catalytic methods have further optimized these processes, reducing costs and improving environmental sustainability.

The physical and chemical properties of 2-(aminomethyl)-3,3-difluoro-2-methylbutan-1-ol have been extensively characterized. It is a colorless liquid with a boiling point around 100°C under reduced pressure and is soluble in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO). Its stability under various conditions has been studied to ensure its suitability for long-term storage and use in laboratory settings.

In terms of safety and handling, while 2-(aminomethyl)-3,3-difluoro-2-methylbutan-1-ol is not classified as a hazardous material, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) such as gloves and goggles should be worn to prevent skin contact and inhalation. Additionally, it should be stored in a well-ventilated area away from heat sources and incompatible materials.

The future prospects for 2-(aminomethyl)-3,3-difluoro-2-methylbutan-1-ol are promising. Ongoing research continues to uncover new applications and derivatives that could lead to significant advancements in pharmaceuticals and chemical biology. As more studies are conducted, it is likely that this compound will play an increasingly important role in the development of innovative therapies and technologies.

In conclusion, 2-(aminomethyl)-3,3-difluoro-2-methylbutan-1-ol (CAS No. 2229169-35-9) is a versatile compound with unique structural features that make it valuable for various applications in pharmaceutical research and chemical biology. Its potential as a building block for novel drugs and its role in synthetic chemistry highlight its importance in advancing scientific knowledge and developing new therapeutic solutions.